3-isopropyl-N-[2-(4-morpholinyl)-2-(3-pyridinyl)ethyl]-5-isoxazolecarboxamide

• IUPAC Name: N-(2-morpholin-4-yl-2-pyridin-3-ylethyl)-3-propan-2-yl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C18H24N4O3/c1-13(2)15-10-17(25-21-15)18(23)20-12-16(14-4-3-5-19-11-14)22-6-8-24-9-7-22/h3-5,10-11,13,16H,6-9,12H2,1-2H3,(H,20,23)
• InChI Key: SZMZEUYBQYBQLO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)NCC(C2=CN=CC=C2)N3CCOCC3
• Molecular Formula: C18H24N4O3
• Molecular Weight: 344.4 g/mol

Description

3-isopropyl-N-[2-(4-morpholinyl)-2-(3-pyridinyl)ethyl]-5-isoxazolecarboxamide is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound is also known as LY294002, and it belongs to the class of isoxazolecarboxamide derivatives. LY294002 has been shown to inhibit the activity of phosphoinositide 3-kinase (PI3K), a key enzyme in the PI3K/Akt signaling pathway. This pathway is involved in numerous cellular processes, such as cell growth, survival, and metabolism.

Scientific Research Applications

Synthesis and Biological Activities

Synthesis of Isoxazole Derivatives

Research on the synthesis of isoxazole derivatives, such as the study by Fossa et al. (1991), has shown that these compounds can exhibit significant biological activities, including platelet antiaggregating effects slightly inferior to that of acetylsalicylic acid. Additionally, these compounds have demonstrated weak anti-inflammatory, analgesic, and antipyretic activities in animal models (Fossa et al., 1991).

Antimycobacterial Activity

Compounds derived from pyridine and pyrazine, synthesized and tested against Mycobacterium tuberculosis, have shown varying degrees of antimicrobial efficacy. These compounds, by acting as carboxylic acid isosteres, suggest potential research applications in developing new antimycobacterial agents (Gezginci et al., 1998).

Chemical Synthesis and Optimization

Optimization of Piperidine Derivatives

The discovery and optimization of benzimidazole derivatives as orally active renin inhibitors by Tokuhara et al. (2018) illustrate the process of structural modification to improve pharmacokinetic profiles while maintaining or enhancing biological activity. This work emphasizes the role of such compounds in therapeutic applications, especially in managing conditions like hypertension (Tokuhara et al., 2018).

Development of Antiallergic Compounds

Research into antiallergic compounds has led to the synthesis of novel compounds with significant in vivo efficacy. For instance, benzopyrano[2,3-b]pyridine derivatives have been found to be substantially more potent than disodium cromoglycate, a standard antiallergic drug, suggesting their potential as therapeutic agents for allergic conditions (Nohara et al., 1985).